N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine

• IUPAC Name: 1-[(E)-(4-nitrophenyl)methylideneamino]benzimidazol-2-amine
• InChI: InChI=1S/C14H11N5O2/c15-14-17-12-3-1-2-4-13(12)18(14)16-9-10-5-7-11(8-6-10)19(20)21/h1-9H,(H2,15,17)/b16-9+
• InChI Key: RCANYKTXMIFZJA-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2N=CC3=CC=C(C=C3)[N+](=O)[O-])N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(N2/N=C/C3=CC=C(C=C3)[N+](=O)[O-])N
• Molecular Formula: C14H11N5O2
• Molecular Weight: 281.27 g/mol

Description

“N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine” is a complex organic compound. It is part of a class of compounds known as Schiff bases. Schiff bases are typically formed by the condensation of an amine with an aldehyde or ketone. They are known for their wide range of chemical and biological properties.

Synthesis Analysis

The synthesis of such compounds often involves the Knoevenagel condensation between malononitrile and several aldehydes. This reaction is commonly catalyzed by weak bases such as amines under homogeneous conditions.

Molecular Structure Analysis

The molecular structure of “N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine” is complex. It contains a benzimidazole moiety, which is a five-membered heterocyclic ring with three carbon atoms, two nitrogen atoms, and two double bonds. The presence of the nitrobenzylidene group adds to the complexity of the structure.

Chemical Reactions Analysis

The chemical reactions involving “N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine” are likely to be diverse, given the reactivity of the benzimidazole and nitrobenzylidene groups. For instance, it has been used as a chelating reagent for target elements, such as Pb, Au, Rh, Mn, Fe, Cu, and REE, in solid-phase extraction of trace elements.

Mechanism of Action

The mechanism of action of “N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine” is likely to depend on its specific application. In the case of its use as a chelating reagent, it likely binds to the target elements through the nitrogen atoms in its structure.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with “N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine” would depend on its specific properties and uses. It’s important to handle it with appropriate safety measures.

Future Directions

The future directions for research on “N~1~-(4-nitrobenzylidene)-1H-benzimidazole-1,2-diamine” and similar compounds could include further exploration of their synthesis, properties, and potential applications. Given their wide range of chemical and biological properties, they could have potential uses in various fields, including medicine and materials science.